Cas no 1806352-02-2 (3,5-Dimethoxy-2-fluorobenzyl chloride)

• Product Name: 3,5-Dimethoxy-2-fluorobenzyl chloride
• CAS No: 1806352-02-2
• MF: C₉H₁₀ClFO₂
• MW: 204.625905513763
• CID: 4980474
• Update Time: 2025-06-13

3,5-Dimethoxy-2-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxy-2-fluorobenzyl chloride

• Inchi： 1S/C9H10ClFO2/c1-12-7-3-6(5-10)9(11)8(4-7)13-2/h3-4H,5H2,1-2H3
• InChI Key： XACQHSFLXQFOLA-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C=1F)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5

Additional information on 3,5-Dimethoxy-2-fluorobenzyl chloride

Recent Advances in the Application of 3,5-Dimethoxy-2-fluorobenzyl chloride (CAS: 1806352-02-2) in Chemical Biology and Pharmaceutical Research

3,5-Dimethoxy-2-fluorobenzyl chloride (CAS: 1806352-02-2) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapeutics. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3,5-Dimethoxy-2-fluorobenzyl chloride as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce a fluorobenzyl moiety, which significantly enhanced the binding affinity and selectivity of the resulting inhibitors. The study reported a 40% improvement in inhibitory activity compared to previous generations of BTK inhibitors, underscoring the compound's potential in treating B-cell malignancies.

In the field of radiopharmaceuticals, 3,5-Dimethoxy-2-fluorobenzyl chloride has shown promise as a precursor for PET tracer development. A recent investigation in Nuclear Medicine and Biology (2024) described its use in the synthesis of fluorine-18 labeled probes for imaging neurodegenerative diseases. The methoxy and fluorine substituents were found to improve blood-brain barrier penetration while maintaining metabolic stability, making it an attractive candidate for CNS-targeted diagnostics.

From a synthetic chemistry perspective, advancements in the preparation of 3,5-Dimethoxy-2-fluorobenzyl chloride have been reported. A 2024 Organic Process Research & Development paper detailed an optimized manufacturing process that achieves 92% yield with improved purity (>99.5%). This development addresses previous challenges in large-scale production, potentially lowering the cost barrier for research and therapeutic applications.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data published in ACS Chemical Biology (2023) revealed how the fluorobenzyl group participates in unique halogen bonding interactions with protein targets. These findings have opened new avenues for rational drug design, particularly in overcoming resistance mechanisms observed in various therapeutic targets.

Safety and toxicological assessments of 3,5-Dimethoxy-2-fluorobenzyl chloride derivatives have progressed significantly. Recent preclinical studies reported in Chemical Research in Toxicology (2024) demonstrated favorable metabolic profiles for several lead compounds derived from this intermediate. The fluorinated aromatic system showed reduced oxidative metabolism compared to non-fluorinated analogs, suggesting potential advantages in drug development pipelines.

Looking forward, the unique chemical properties of 3,5-Dimethoxy-2-fluorobenzyl chloride continue to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and covalent inhibitors, where its reactivity and steric properties offer distinct advantages. As synthetic methodologies evolve and biological understanding deepens, this compound is poised to remain a valuable tool in chemical biology and pharmaceutical research.